![molecular formula C12H11BrN2OS B6196543 (3-bromophenyl)(imino)[(pyridin-3-yl)methyl]-lambda6-sulfanone CAS No. 2680539-28-8](/img/no-structure.png)
(3-bromophenyl)(imino)[(pyridin-3-yl)methyl]-lambda6-sulfanone
Overview
Description
(3-bromophenyl)(imino)[(pyridin-3-yl)methyl]-lambda6-sulfanone is a useful research compound. Its molecular formula is C12H11BrN2OS and its molecular weight is 311.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '(3-bromophenyl)(imino)[(pyridin-3-yl)methyl]-lambda6-sulfanone' involves the reaction of 3-bromobenzaldehyde with pyridine-3-carbaldehyde to form the corresponding imine. This imine is then reacted with sodium sulfide to form the final product.", "Starting Materials": ["3-bromobenzaldehyde", "pyridine-3-carbaldehyde", "sodium sulfide"], "Reaction": [ "Step 1: React 3-bromobenzaldehyde with pyridine-3-carbaldehyde in the presence of a suitable solvent and a catalyst to form the corresponding imine.", "Step 2: Isolate the imine product by filtration or other suitable means.", "Step 3: Dissolve the imine product in a suitable solvent and add sodium sulfide to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Isolate the final product by filtration or other suitable means and purify as necessary." ] } | |
CAS No. |
2680539-28-8 |
Molecular Formula |
C12H11BrN2OS |
Molecular Weight |
311.2 |
Purity |
95 |
Origin of Product |
United States |
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